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Compound of Interest

Compound Name: JB002

Cat. No.: B15608369

An in-depth analysis of publicly available scientific and patent literature reveals a significant
ambiguity surrounding the identifier "IJB002". This ambiguity prevents the creation of a
comprehensive technical guide on its biological target identification as requested.
Investigations have uncovered at least two distinct entities referred to as "JB-002" or a similar
designation, each in a different biological context and with insufficient public data for a detailed
target identification whitepaper.

One entity, designated JB-002, was under development by Jivana Biotechnology, Inc. for
therapeutic areas including neoplasms, digestive system disorders, and endocrinology and
metabolic diseases. However, the development of this compound has been discontinued.[1]
The available information does not specify its direct biological target or mechanism of action,
which is a critical prerequisite for the detailed guide requested.

A second entity, a bacterial strain named Burkholderia sp. JB-2, has been studied for its
nematicidal and plant growth-promoting properties. Research has shown that cell-free filtrates
of this strain exhibit significant mortality against various plant-parasitic nematodes.[1] Studies
on Meloidogyne incognita revealed that treatment with JB-2 filtrates led to the upregulation of
defense-responsive genes (MiMIF-2, MiDaf16-likel, and MiSkn1-likel) and the downregulation
of another gene (Mi-cm-3) in the nematodes.[1] In tomato plants, the treatment upregulated the
expression of plant defense genes (SIPR1, SIPR5, and SIPAL) and growth-promoting genes
(ACO1, Expl8, and SIIAAL).[1]

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b15608369?utm_src=pdf-interest
https://www.benchchem.com/product/b15608369?utm_src=pdf-body
https://synapse.patsnap.com/drug/96fb369a3a5b407488c08e11b93d4edc
https://synapse.patsnap.com/drug/96fb369a3a5b407488c08e11b93d4edc
https://synapse.patsnap.com/drug/96fb369a3a5b407488c08e11b93d4edc
https://synapse.patsnap.com/drug/96fb369a3a5b407488c08e11b93d4edc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

While these findings for Burkholderia sp. JB-2 are significant in the context of agricultural
science, they describe downstream gene expression changes rather than the direct molecular
target of a specific bioactive compound "JB002". The identification of the precise molecule(s)
within the JB-2 filtrate responsible for these effects and their direct binding partners would be
necessary for a comprehensive target identification guide.

Conclusion

Due to the discontinued development and lack of public data for Jivana Biotechnology's JB-
002, and the nature of the available information on Burkholderia sp. JB-2 which focuses on
phenotypic and gene expression effects rather than direct target binding, it is not feasible to
construct the requested in-depth technical guide. A proper guide would require quantitative
binding data, detailed experimental protocols for target identification assays (such as affinity
chromatography, mass spectrometry, or cellular thermal shift assays), and elucidated signaling
pathways, none of which are publicly available for a compound definitively identified as
"JB002" in a drug development context.

Further research and clarification would be needed to identify the specific "JB002" of interest to
the user and to locate the necessary detailed scientific data for the creation of the requested
technical whitepaper.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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